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Compound of Interest

Compound Name: Dicreatine citrate

Cat. No.: B1180860 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of dicreatine citrate in solution.

Find answers to frequently asked questions and troubleshoot common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What happens to dicreatine citrate when dissolved in water?

A1: In an aqueous solution, dicreatine citrate dissociates into its constituent parts: creatine

and citric acid. This is a critical first step to understand, as the stability of the solution is then

governed by the behavior of creatine under the resulting conditions.

Q2: What is the primary degradation product of dicreatine citrate in solution?

A2: The primary degradation product is creatinine. Following dissociation, the creatine

molecule can undergo an irreversible cyclization to form creatinine. This conversion is

influenced by the pH and temperature of the solution.[1]

Q3: How do temperature and pH affect the stability of a dicreatine citrate solution?

A3: Both temperature and pH are critical factors. Lower pH (more acidic conditions) and higher

temperatures accelerate the degradation of creatine to creatinine.[2][1] Conversely, storing

solutions at refrigerated temperatures and maintaining a more neutral pH can slow down this

degradation process. A study showed that at room temperature, 90% degradation of creatine
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from a dicreatine citrate solution occurred within 45 days, compared to 80% under

refrigerated conditions over the same period.[3][4][5] During storage at room temperature, the

pH of the solution may also increase.[3][4]

Q4: I observed crystal formation in my refrigerated dicreatine citrate solution. What is this and

why did it happen?

A4: The crystals are likely creatine monohydrate.[3][4][5] This occurs because dicreatine
citrate dissociates into creatine in the solution.[3][4] Creatine monohydrate has lower solubility

than dicreatine citrate, especially at refrigerated temperatures. If the concentration of

dissociated creatine exceeds its solubility limit at a low temperature (e.g., above 15.6 mg/mL), it

will crystallize out of the solution. This phenomenon was observed to begin around the seventh

day of storage in refrigerated samples.[3][4][5]

Q5: Is dicreatine citrate more soluble than creatine monohydrate?

A5: Yes, dicreatine citrate has a higher saturated solubility and a faster intrinsic dissolution

rate compared to both creatine and creatine monohydrate.[6][7] The presence of citric acid

lowers the pH of the solution, which in turn increases the solubility of creatine.[1][8]
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Issue Potential Cause Recommended Action

Rapid loss of creatine

concentration in solution.

The solution is being stored at

a high temperature or has a

low pH, accelerating the

conversion of creatine to

creatinine.[2][1]

Store the solution at

refrigerated temperatures

(4°C) to slow the degradation

rate. If the experimental design

allows, consider adjusting the

pH to a more neutral range

(6.5-7.5) where creatine is

more stable.[1]

Unexpected crystal

precipitation in the solution.

The concentration of the

dicreatine citrate solution is too

high for the storage

temperature, leading to the

crystallization of the less

soluble creatine monohydrate

after dissociation.

To avoid crystallization in

refrigerated solutions, consider

using a lower concentration of

dicreatine citrate (e.g., below

15.6 mg/mL).[6] Alternatively, if

a higher concentration is

necessary, use the solution

promptly after preparation.

Inconsistent analytical results

for creatine concentration.

This could be due to the

ongoing degradation of

creatine to creatinine between

the time of sample collection

and analysis. The analytical

method may also not be

adequately separating creatine

from creatinine.

Ensure a consistent and

minimal time lag between

sample collection and analysis.

Use a validated HPLC method

specifically designed to

separate and quantify both

creatine and creatinine.[6]

Quantitative Data Summary
Table 1: Intrinsic Dissolution Rates
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Compound Intrinsic Dissolution Rate (mg·cm⁻²·min⁻¹)

Dicreatine Citrate 7.61[6][7]

Creatine 6.92[6][7]

Creatine Monohydrate 5.18[6][7]

Table 2: Creatine Degradation from Dicreatine Citrate Solution Over 45 Days

Storage Condition Degradation pH Change

Room Temperature (25°C) ~90%[3][4][5] Increased from 3.6 to 4.5[3][4]

Refrigerated (4°C) ~80%[3][4][5] No significant change[3][4]

Experimental Protocols
Protocol 1: Determination of Dicreatine Citrate Stability in Aqueous Solution

Solution Preparation: Prepare a solution of dicreatine citrate in deionized water at the

desired concentration (e.g., 100 µg/mL for accelerated stability studies or a higher

concentration to observe crystallization).[5]

Storage Conditions: Aliquot the solution into sealed containers (e.g., glass ampules) and

store them under controlled temperature conditions (e.g., room temperature at 25°C and

refrigerated at 4°C).[3][4][5]

Sampling: Collect samples at predetermined time points (e.g., day 0, 1, 2, 4, 7, 10, 21, and

45).[7]

Sample Analysis:

Immediately before analysis, dilute the samples to an appropriate concentration for the

analytical instrument.

Analyze the concentration of creatine and creatinine using a validated High-Performance

Liquid Chromatography (HPLC) method.[3][4][5]
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Monitor the pH of the remaining solution at each time point.

Data Analysis: Plot the concentration of creatine as a function of time for each storage

condition to determine the degradation kinetics.
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Caption: Dissociation and degradation pathway of dicreatine citrate in an aqueous solution.
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Workflow for Stability Testing
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Caption: A typical experimental workflow for assessing the stability of dicreatine citrate
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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